Cas no 1216113-71-1 (2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-amine)

2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-amine structure
1216113-71-1 structure
Product Name:2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-amine
CAS No:1216113-71-1
MF:C8H11N3S
MW:181.258039712906
CID:6607555
PubChem ID:82060283
Update Time:2023-12-08

2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-amine
    • 2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine
    • EN300-1851401
    • 1216113-71-1
    • Inchi: 1S/C8H11N3S/c1-6-7(2-3-9)11-4-5-12-8(11)10-6/h4-5H,2-3,9H2,1H3
    • InChI Key: FFCNZACHLBEHHM-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC(C)=C2CCN

Computed Properties

  • Exact Mass: 181.06736854g/mol
  • Monoisotopic Mass: 181.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 71.6Ų

2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-amine Pricemore >>

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